Cas no 1207006-85-6 (N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide)

• Product Name: N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide
• CAS No: 1207006-85-6
• MF: C₂₃H₂₄N₄O₂
• MW: 388.462265014648
• CID: 6060029
• PubChem ID: 45505043
• Update Time: 2025-10-20

N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide
• N-[2-[(4-tert-butylphenyl)carbamoylamino]phenyl]pyridine-2-carboxamide
• N-(2-(3-(4-(tert-butyl)phenyl)ureido)phenyl)picolinamide
• SR-01000925452
• AKOS024522051
• VU0523556-1
• F5839-0014
• 1207006-85-6
• SR-01000925452-1
• N-(2-{[(4-tert-butylphenyl)carbamoyl]amino}phenyl)pyridine-2-carboxamide

• Inchi： 1S/C23H24N4O2/c1-23(2,3)16-11-13-17(14-12-16)25-22(29)27-19-9-5-4-8-18(19)26-21(28)20-10-6-7-15-24-20/h4-15H,1-3H3,(H,26,28)(H2,25,27,29)
• InChI Key： FQRRMRCBTBCASV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2NC(=O)NC2=CC=C(C(C)(C)C)C=C2)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 388.18992602g/mol
• Monoisotopic Mass: 388.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide

Recent Advances in the Study of N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS: 1207006-85-6)

N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS: 1207006-85-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Preliminary findings suggest that it exhibits high affinity for certain protein targets, making it a candidate for the development of novel therapeutics. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to study its binding interactions, providing valuable insights into its structure-activity relationship (SAR).

In addition to its mechanistic studies, recent efforts have been directed towards improving the compound's bioavailability and pharmacokinetic profile. Modifications to its chemical structure have been explored to enhance its solubility and stability, which are critical for its therapeutic application. These optimizations have been guided by computational modeling and in vitro assays, ensuring a rational approach to drug design.

Another significant development is the evaluation of N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide in preclinical models. Studies have demonstrated its efficacy in targeting specific disease pathways, with notable results in models of inflammation and oncology. These findings underscore its potential as a lead compound for further development.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as toxicity, selectivity, and formulation need to be addressed in subsequent studies. However, the progress made so far provides a strong foundation for future research, positioning this compound as a promising candidate in the pipeline of new therapeutic agents.

In conclusion, the recent research on N-(2-{(4-tert-butylphenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS: 1207006-85-6) highlights its potential in chemical biology and drug discovery. Continued investigation into its properties and applications will be essential to fully realize its therapeutic benefits and address the remaining challenges.